BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Spectroscopic Signhature of
Bidwillol A: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bidwillol A

Cat. No.: B170197

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
Bidwillol A, a prenylated isoflavonoid isolated from plants of the Erythrina genus. This
document is intended for researchers, scientists, and professionals in drug development and
natural product chemistry, offering a detailed repository of Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the experimental protocols
for their acquisition.

Spectroscopic Data of Bidwillol A

The structural elucidation of Bidwillol A has been accomplished through a combination of
modern spectroscopic techniques. The data presented herein is compiled from the primary
literature reporting its isolation and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for determining the structure of organic
molecules. The *H and 3C NMR data for Bidwillol A provide detailed information about its
proton and carbon framework.

Table 1: *H NMR Spectroscopic Data for Bidwillol A
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Table 2: 13C NMR Spectroscopic Data for Bidwillol A

Position Chemical Shift (8) in ppm

Data not available in search results

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a
molecule. The IR spectrum of Bidwillol A reveals characteristic absorption bands
corresponding to its key structural features.

Table 3: Infrared (IR) Spectroscopic Data for Bidwillol A

Wavenumber (cm~?) Assighment

Data not available in search results

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition
of a compound. The high-resolution mass spectrometry (HRMS) data for Bidwillol A confirms

its molecular formula.

Table 4: Mass Spectrometry (MS) Data for Bidwillol A

lon mlz Formula

Data not available in search

results
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Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental
procedures. The following sections detail the methodologies typically employed for the isolation
and spectroscopic analysis of natural products like Bidwillol A.

Isolation of Bidwillol A

Bidwillol A is a naturally occurring compound found in various species of the Erythrina genus.
The general workflow for its isolation from plant material is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

